N-(3,4-dimethoxyphenyl)-1-(4-fluorobenzyl)-4-piperidinecarboxamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-1-[(4-fluorophenyl)methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C21H25FN2O3/c1-26-19-8-7-18(13-20(19)27-2)23-21(25)16-9-11-24(12-10-16)14-15-3-5-17(22)6-4-15/h3-8,13,16H,9-12,14H2,1-2H3,(H,23,25)
• InChI Key: OTXVPFHGCZKUNB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)C2CCN(CC2)CC3=CC=C(C=C3)F)OC
• Molecular Formula: C21H25FN2O3
• Molecular Weight: 372.4 g/mol

Description

N-(3,4-dimethoxyphenyl)-1-(4-fluorobenzyl)-4-piperidinecarboxamide, also known as AB-FUBINACA, is a synthetic cannabinoid that has been developed for research purposes. Synthetic cannabinoids are compounds that are designed to mimic the effects of natural cannabinoids found in the cannabis plant. AB-FUBINACA is a potent and highly selective agonist of the cannabinoid receptor CB1, which is responsible for many of the psychoactive effects of cannabis.

Mechanism of Action

The mechanism of action of N-(3,4-dimethoxyphenyl)-1-(4-fluorobenzyl)-4-piperidinecarboxamide is similar to that of natural cannabinoids, such as THC. N-(3,4-dimethoxyphenyl)-1-(4-fluorobenzyl)-4-piperidinecarboxamide binds to the CB1 receptor, which is found primarily in the brain and central nervous system. Activation of the CB1 receptor leads to a variety of physiological effects, including changes in mood, appetite, and pain perception.
Biochemical and Physiological Effects:
N-(3,4-dimethoxyphenyl)-1-(4-fluorobenzyl)-4-piperidinecarboxamide has been shown to have a number of biochemical and physiological effects. In animal studies, it has been shown to increase locomotor activity and produce hypothermia. It has also been shown to have anxiolytic and antinociceptive effects, meaning that it can reduce anxiety and pain perception.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3,4-dimethoxyphenyl)-1-(4-fluorobenzyl)-4-piperidinecarboxamide as a research tool is its potency and selectivity for the CB1 receptor. This makes it a valuable tool for studying the role of this receptor in various physiological processes. However, like other synthetic cannabinoids, N-(3,4-dimethoxyphenyl)-1-(4-fluorobenzyl)-4-piperidinecarboxamide has limitations in terms of its potential toxicity and side effects. Careful dosing and monitoring are required to ensure that the compound is used safely and effectively in laboratory experiments.

Future Directions

There are many potential future directions for research on N-(3,4-dimethoxyphenyl)-1-(4-fluorobenzyl)-4-piperidinecarboxamide and other synthetic cannabinoids. One area of interest is the development of new drugs based on the structure of N-(3,4-dimethoxyphenyl)-1-(4-fluorobenzyl)-4-piperidinecarboxamide that may have therapeutic applications in the treatment of various conditions. Another area of interest is the development of new tools for studying the cannabinoid receptor system and its role in various physiological processes. As research in this area continues, it is likely that new insights will be gained into the complex interactions between cannabinoids and the human body.

Synthesis Methods

The synthesis of N-(3,4-dimethoxyphenyl)-1-(4-fluorobenzyl)-4-piperidinecarboxamide involves several steps, starting with the preparation of the piperidinecarboxylic acid precursor. This is then reacted with the appropriate amine and acid chloride to form the intermediate, which is then treated with the fluorobenzyl group and the dimethoxyphenyl group to form the final product. The synthesis of N-(3,4-dimethoxyphenyl)-1-(4-fluorobenzyl)-4-piperidinecarboxamide is complex and requires specialized equipment and expertise.

Scientific Research Applications

N-(3,4-dimethoxyphenyl)-1-(4-fluorobenzyl)-4-piperidinecarboxamide has been used in a variety of scientific research applications, including studies of the cannabinoid receptor system, the effects of synthetic cannabinoids on the brain, and the development of new drugs for the treatment of various conditions. N-(3,4-dimethoxyphenyl)-1-(4-fluorobenzyl)-4-piperidinecarboxamide has been shown to have potent and selective activity at the CB1 receptor, making it a valuable tool for studying the role of this receptor in various physiological processes.